Cas no 2853484-52-1 (tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 2853484-52-1
• MF: C₁₆H₂₈BNO₄
• MW: 309.208825111389
• CID: 6777071
• PubChem ID: 146035795
• Update Time: 2025-06-13

tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• PS-15946
• 2853484-52-1
• 3-Boc-3-azabicyclo[3.1.0]hexane-6-boronic acid pinacol ester
• D78949
• tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate

• Inchi： 1S/C16H28BNO4/c1-14(2,3)20-13(19)18-8-10-11(9-18)12(10)17-21-15(4,5)16(6,7)22-17/h10-12H,8-9H2,1-7H3
• InChI Key： BQYVNLKMKFRPJH-UHFFFAOYSA-N
• SMILES： O1B(C2C3CN(C(=O)OC(C)(C)C)CC32)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 309.2111385g/mol
• Monoisotopic Mass: 309.2111385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate

Introduction to Tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 2853484-52-1)

Tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number 2853484-52-1, is a key intermediate in the synthesis of complex molecules, particularly those involving boronic acid functionalities. The presence of a tert-butyl group and a 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) moiety makes it a valuable building block for constructing intricate molecular architectures.

The compound's structure is characterized by a bicyclic framework consisting of an azabicyclo[3.1.0]hexane core, which provides a rigid scaffold for further functionalization. The tert-butyl group at the 3-position enhances the stability of the molecule and serves as a handle for further chemical transformations. The boronic acid equivalent functionality, represented by the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group at the 6-position, allows for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura couplings. These reactions are pivotal in constructing carbon-carbon bonds and have been widely utilized in the synthesis of pharmaceuticals and agrochemicals.

In recent years, there has been a surge in research focused on developing novel methodologies for boronic acid derivatives due to their broad utility in medicinal chemistry. The compound Tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate has been employed in several cutting-edge synthetic strategies that aim to streamline the preparation of complex heterocyclic compounds. One notable application is in the synthesis of biologically active molecules that feature azabicyclo[3.1.0]hexane scaffolds. These scaffolds are known for their prevalence in natural products and have shown promising pharmacological properties.

The use of this compound in synthetic chemistry has been particularly advantageous due to its compatibility with various reaction conditions and its ability to serve as a versatile intermediate. For instance, researchers have leveraged its boronic acid functionality to construct complex drug candidates with enhanced binding affinity and improved pharmacokinetic profiles. The tert-butyl group also provides a site for selective functionalization via methods such as Boc protection or hydrolysis, allowing chemists to fine-tune the reactivity of the molecule as needed.

Recent advancements in flow chemistry have further expanded the utility of Tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate. By integrating this compound into continuous flow systems, researchers have been able to achieve higher yields and purities with reduced reaction times compared to traditional batch processing methods. This approach has been particularly beneficial in industrial settings where scalability and efficiency are paramount.

The compound's role in drug discovery has also been highlighted in several recent publications. For example, it has been used as a key intermediate in the synthesis of novel kinase inhibitors that target cancer-related pathways. The ability to introduce diverse substituents onto the azabicyclo[3.1.0]hexane core through cross-coupling reactions allows for the rapid exploration of structure-function relationships. This flexibility has enabled medicinal chemists to design molecules with tailored biological activities.

In addition to its pharmaceutical applications, this compound has found utility in materials science and polymer chemistry. The boronic acid functionality can be incorporated into polymers via ROMP (Ring Opening Metathesis Polymerization) reactions or other cross-coupling techniques to create materials with unique properties such as biodegradability or stimuli-responsive behavior. The tert-butyl group can also influence the physical properties of these materials by providing steric bulk and enhancing thermal stability.

The synthesis of Tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate itself is a testament to the progress made in synthetic organic chemistry over recent decades. Early methods relied on multi-step sequences involving harsh reagents and low yields; however， modern approaches have significantly improved efficiency through catalytic methods and optimized reaction conditions。 The development of new catalysts and ligands has enabled more selective transformations， reducing unwanted side products and improving overall atom economy。

The future prospects for this compound are promising， with ongoing research exploring new applications and synthetic strategies。 As drug discovery continues to evolve， intermediates like this one will remain indispensable tools for chemists seeking to develop innovative therapeutics。 Additionally， advancements in green chemistry principles may lead to more sustainable synthetic routes， further enhancing the appeal of this versatile building block。